N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C19H13N3OS2/c23-17(18-20-13-7-3-4-8-14(13)24-18)22-19-21-16-12-6-2-1-5-11(12)9-10-15(16)25-19/h1-8H,9-10H2,(H,21,22,23)
• InChI Key: DLHONIBSAQFXCR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C3=CC=CC=C31)N=C(S2)NC(=O)C4=NC5=CC=CC=C5S4
• Molecular Formula: C19H13N3OS2
• Molecular Weight: 363.5 g/mol

Description

“N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)benzo[d]thiazole-2-carboxamide” is a compound that belongs to the class of thiazoles. Thiazoles are important heterocyclic compounds that have been found in many potent biologically active compounds. They have been associated with diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules.

Molecular Structure Analysis

The molecular structure of this compound includes a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 380.47. It is a solid at room temperature and should be stored at 2-8°C. It is soluble in DMSO.

Scientific Research Applications

Antimycobacterial Activity

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Estrogen Receptor Ligand

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Anticancer Potential

• Specific thiazole derivatives, such as compound (Figs. .

Antimicrobial and Antifungal Properties

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Inhibition of Platelet Aggregation and Urokinase

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Cytotoxicity Against Human Tumor Cells

• For instance, compound (Fig. .

Safety And Hazards

The compound is labeled with the GHS07, GHS08, and GHS09 pictograms, indicating that it may be harmful if swallowed, may cause damage to organs through prolonged or repeated exposure, and is very toxic to aquatic life with long-lasting effects. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, avoiding release to the environment, and disposing of contents/container to an approved waste disposal plant.

Future Directions

While the specific future directions for this compound are not detailed in the search results, thiazole derivatives are a focus of ongoing research due to their diverse biological activities. Efforts are being made to design and develop different thiazole derivatives with improved efficacy and lesser side effects.